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Compound of Interest

Compound Name: N-(Amino-peg3)-n-bis(peg3-acid)

Cat. No.: B609413 Get Quote

A Technical Guide to N-(Amino-PEG3)-N-
bis(PEG3-acid)
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for the heterotrifunctional, polyethylene glycol

(PEG)-based linker, N-(Amino-PEG3)-N-bis(PEG3-acid). This molecule is of significant

interest in bioconjugation, targeted drug delivery, and particularly in the synthesis of Proteolysis

Targeting Chimeras (PROTACs).[1] Its structure features a central tertiary amine, providing a

branch point for three distinct PEG arms: one terminating in a primary amine and two

terminating in carboxylic acids.

This trifunctional nature allows for the sequential or orthogonal conjugation of different

molecules. The terminal primary amine is reactive towards activated esters (like NHS esters)

and carbonyls, while the two carboxylic acid groups can be activated (e.g., with EDC or HATU)

to form stable amide bonds with primary amines on biomolecules.[2][3] The hydrophilic PEG

chains enhance the solubility of the resulting conjugate in aqueous media.[3]

Core Physicochemical Properties
The fundamental properties of N-(Amino-PEG3)-N-bis(PEG3-acid) and its common salt form

are summarized below. Data is aggregated from multiple chemical suppliers to provide a

comprehensive overview.
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Property Value Source(s)

Chemical Formula C₂₆H₅₂N₂O₁₃ [1][2][3][4]

Molecular Weight 600.7 g/mol (as free base) [1][2][3][4]

CAS Number 2055042-59-4 [1][3][4]

Purity Typically >96% [3][4]

Common Form HCl Salt [2][3]

Solubility Soluble in Water, DMSO, DMF [3]

Storage Condition Recommended at -20°C [3]

Molecular Architecture and Reactivity
The unique structure of this linker dictates its utility in creating complex molecular constructs.

The central nitrogen atom serves as a scaffold for three PEG3 arms, each presenting a distinct

functional group for conjugation.
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Molecular Structure of N-(Amino-PEG3)-N-bis(PEG3-acid)
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Step 1: Activate Linker
Activate the two -COOH groups on
N-(Amino-PEG3)-N-bis(PEG3-acid)

using EDC/NHS chemistry.

Step 2: First Conjugation
React the activated linker with

an amine on Molecule A.

 Add Molecule A-NH₂ 

Step 3: Second Conjugation
React the remaining activated acid

with an amine on Molecule B.

 Add Molecule B-NH₂ 

Step 4: Purification
Purify the dual-conjugated intermediate

(e.g., via chromatography).

Step 5: Third Conjugation
React the terminal amine of the linker

with an activated carboxyl group
on Molecule C.

 Add Activated
 Molecule C-COOH 

Step 6: Final Purification
Purify the final tripartite conjugate.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b609413?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. N-(Amino-PEG3)-N-bis(PEG3-acid) HCl Datasheet DC Chemicals [dcchemicals.com]

3. N-(Amino-PEG3)-N-bis(PEG3-acid) HCl salt, 2055042-59-4 | BroadPharm
[broadpharm.com]

4. precisepeg.com [precisepeg.com]

To cite this document: BenchChem. [N-(Amino-peg3)-n-bis(peg3-acid) molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609413#n-amino-peg3-n-bis-peg3-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b609413?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/n-amino-peg3-n-bis-peg3-acid.html
https://dcchemicals.com/product_show-N-Amino-PEG3-N-bisPEG3-acid_HCl.html?datasheet=datasheet
https://broadpharm.com/product/bp-23263
https://broadpharm.com/product/bp-23263
https://precisepeg.com/products/n-amino-peg3-n-bispeg3-acid
https://www.benchchem.com/product/b609413#n-amino-peg3-n-bis-peg3-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b609413#n-amino-peg3-n-bis-peg3-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b609413#n-amino-peg3-n-bis-peg3-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b609413#n-amino-peg3-n-bis-peg3-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609413?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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